Cas no 389090-61-3 (4-Pyrimidinecarbonitrile,5-[[(4-chlorophenyl)methylene]amino]-1,2,3,6-tetrahydro-6-imino-2-oxo-1-phenyl-)

• Product Name: 4-Pyrimidinecarbonitrile,5-[[(4-chlorophenyl)methylene]amino]-1,2,3,6-tetrahydro-6-imino-2-oxo-1-phenyl-
• CAS No: 389090-61-3
• MF: C₁₈H₁₂ClN₅O
• MW: 349.773781776428
• CID: 1494181
• Update Time: 2024-08-23

4-Pyrimidinecarbonitrile,5-[[(4-chlorophenyl)methylene]amino]-1,2,3,6-tetrahydro-6-imino-2-oxo-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarbonitrile,5-[[(4-chlorophenyl)methylene]amino]-1,2,3,6-tetrahydro-6-imino-2-oxo-1-phenyl-
• 4-Pyrimidinecarbonitrile, 5-[[(4-chlorophenyl)methylene]amino]-1,2,3,6-tetrahydro-6-imino-2-oxo-1-phenyl-

• Inchi： 1S/C18H12ClN5O/c19-13-8-6-12(7-9-13)11-22-16-15(10-20)23-18(25)24(17(16)21)14-4-2-1-3-5-14/h1-9,11,21H,(H,23,25)
• InChI Key： IHDWQQZWVWRWMP-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2=CC=CC=C2)C(=N)C(N=CC2=CC=C(Cl)C=C2)=C(C#N)N1

Computed Properties

• Exact Mass: 349.07326

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• PSA: 92.34
• pka: 2.97±0.60(Predicted)